Cas no 1010422-13-5 (N-cyclobutylpyridazin-3-amine)

N-cyclobutylpyridazin-3-amine structure
N-cyclobutylpyridazin-3-amine structure
Product Name:N-cyclobutylpyridazin-3-amine
CAS No:1010422-13-5
MF:C8H11N3
MW:149.193041086197
CID:2618570
PubChem ID:45158836
Update Time:2025-04-21

N-cyclobutylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • DTXSID70669749
    • AKOS011770517
    • 1010422-13-5
    • N-cyclobutylpyridazin-3-amine
    • Inchi: 1S/C8H11N3/c1-3-7(4-1)10-8-5-2-6-9-11-8/h2,5-7H,1,3-4H2,(H,10,11)
    • InChI Key: BJOMYLCPCSISCL-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CN=N1)C1CCC1

Computed Properties

  • Exact Mass: 149.095297g/mol
  • Monoisotopic Mass: 149.095297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 149.19g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.8Ų

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